Cas no 1339616-59-9 (Butanamide, N-(4-methyl-3-piperidinyl)-)

• Product Name: Butanamide, N-(4-methyl-3-piperidinyl)-
• CAS No: 1339616-59-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5251032
• Update Time: 2025-06-12

Butanamide, N-(4-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpiperidin-3-yl)butanamide
• n-(4-Methylpiperidin-3-yl)butyramide
• Butanamide, N-(4-methyl-3-piperidinyl)-

• Inchi： 1S/C10H20N2O/c1-3-4-10(13)12-9-7-11-6-5-8(9)2/h8-9,11H,3-7H2,1-2H3,(H,12,13)
• InChI Key： DOGBJVJTBZQKBS-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1CNCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1

Additional information on Butanamide, N-(4-methyl-3-piperidinyl)-

Butanamide, N-(4-methyl-3-piperidinyl) (CAS No. 1339616-59-9): A Comprehensive Overview

Butanamide, N-(4-methyl-3-piperidinyl), identified by its CAS number 1339616-59-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative, featuring a piperidine ring with a methyl substituent at the 4-position, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The chemical structure of Butanamide, N-(4-methyl-3-piperidinyl) consists of a butanamide backbone linked to a piperidine moiety. The presence of the methyl group at the 4-position of the piperidine ring introduces steric and electronic effects that can influence the compound's reactivity and interaction with biological targets. This unique structural arrangement has prompted extensive exploration in synthetic chemistry and pharmacology.

In recent years, there has been growing interest in amide derivatives as pharmacophores due to their versatility and ability to modulate biological pathways. The piperidine scaffold, in particular, is well-documented for its role in drug design, often contributing to improved solubility, bioavailability, and binding affinity. The specific modification of N-(4-methyl-3-piperidinyl)-butanamide may enhance its pharmacological profile, making it a promising candidate for therapeutic applications.

One of the key areas of research involving Butanamide, N-(4-methyl-3-piperidinyl) is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's amide functionality provides a reactive site for further chemical modifications, allowing researchers to explore diverse molecular architectures. This flexibility has been exploited in the development of novel drugs targeting various diseases, including neurological disorders and inflammatory conditions.

The synthesis of Butanamide, N-(4-methyl-3-piperidinyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative approaches in modern drug development.

Beyond its synthetic significance, Butanamide, N-(4-methyl-3-piperidinyl) has shown intriguing biological activities in preliminary studies. Research indicates that this compound may exhibit properties relevant to pain modulation, neuroprotection, and anti-inflammatory effects. These findings are particularly noteworthy given the increasing demand for therapeutics that address chronic inflammatory conditions and neurological diseases. Further preclinical investigations are warranted to elucidate its mechanism of action and therapeutic potential.

The exploration of Butanamide, N-(4-methyl-3-piperidinyl) also intersects with computational chemistry and molecular modeling techniques. These approaches have been instrumental in predicting the compound's interactions with biological targets and optimizing its pharmacokinetic properties. By leveraging computational methods, researchers can accelerate the discovery process and identify lead compounds with enhanced efficacy and reduced side effects.

In conclusion, Butanamide, N-(4-methyl-3-piperidinyl), with its CAS number 1339616-59-9, represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, synthetic versatility, and potential biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various medical conditions.